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Compound of Interest

Compound Name: Asa-PE

Cat. No.: B054481

A Note on "Asa-PE": The term "Asa-PE" does not correspond to a standard recognized
polymer. This guide will proceed under the assumption that the intended material of interest is
Acrylonitrile Styrene Acrylate (ASA), a widely used thermoplastic known for its excellent
weather and UV resistance. This analysis will compare the mechanical properties of ASA with
two other high-performance thermoplastics: Polycarbonate (PC) and Polyetheretherketone
(PEEK).

This guide is intended for researchers, scientists, and drug development professionals who
require a comparative understanding of the mechanical strength of these materials for various
applications.

Comparative Data on Mechanical Properties

The following table summarizes the key mechanical properties of ASA, PC, and PEEK. These
values are compiled from various sources and represent typical ranges. Actual properties can
vary based on the specific grade, manufacturing process, and presence of additives.
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ASA
. o PC PEEK
Mechanical (Acrylonitrile
(Polycarbonat (Polyetherethe Test Standard
Property Styrene
e) rketone)
Acrylate)
Tensile Strength ISO 527 / ASTM
42 -47.1 90 >90
(MPa) D638
Flexural Modulus ISO 178 / ASTM
22-25 2.3 3.6-4.4
(GPa) D790
Izod Impact
Strength, 19 - 180 600 - 850 55-80 ISO 180
Notched (J/m)
Heat Deflection
Temperature (°C) 86 - 96 130 - 140 150 - 315 ISO 75

@ 1.8 MPa

Experimental Protocols

The mechanical properties listed above are determined using standardized testing methods to
ensure comparability across different materials and laboratories. The most common standards
are provided by ASTM International and the International Organization for Standardization
(1SO).

Tensile Strength Testing (ASTM D638 / ISO 527)

Tensile testing is performed to determine the force required to break a material and its
elongation properties.[1][2][3]

Objective: To measure the tensile strength, elongation, and tensile modulus of a plastic
material.[2][4]

Specimen Preparation:

e Specimens are typically molded into a "dumbbell" or "dog-bone" shape to ensure that
fracture occurs in the central, narrower section.[2][5]
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e The dimensions of the specimen are precisely measured before testing.[5]

Procedure:

The specimen is securely clamped into the grips of a universal testing machine.[6]
o Atensile load is applied to the specimen at a constant rate of elongation.[1][6]

e The force applied and the resulting elongation of the specimen are continuously measured
until the specimen fractures.[6][7]

e The tensile strength is calculated as the maximum stress the material can withstand before
breaking.[2] The tensile modulus is determined from the initial linear portion of the stress-
strain curve.[2]

Flexural Strength Testing (ASTM D790 / ISO 178)

Flexural testing measures the ability of a material to resist bending forces.[8][9]

Objective: To determine the flexural strength and flexural modulus of a plastic material.[10][11]
[12]

Specimen Preparation:

e Specimens are typically rectangular bars of a specified dimension. For ASTM D790, a
common size is 12.7 mm wide, 3.2 mm thick, and 127 mm long.[8][11]

Procedure:

e The specimen is placed on two supports, and a load is applied to the center of the specimen
(three-point bending test).[9][11][13]

e The load is applied at a specified rate, and the deflection of the specimen is measured.[14]

e The test is typically stopped when the specimen breaks or reaches a specified strain (e.g.,
5% for ASTM D790).[11][12][14]
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o Flexural strength is calculated from the load at which the specimen fails.[11] The flexural
modulus is a measure of the material's stiffness in bending and is calculated from the slope
of the stress-strain curve in the initial linear portion.[11]

Visualizations
Experimental Workflow for Tensile Testing
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Specimen Preparation

Mold 'dog-bone' shaped specimen (ASTM D638)

:

Measure specimen dimensions (width, thickness)

Testing %rocedure

Mount specimen in universal testing machine

l

Apply tensile load at constant speed

l

Record force and elongation until fracture

l Data Analysis

Plot stress vs. strain curve

l

Determine Tensile Strength (peak stress) Calculate Tensile Modulus (slope of linear region)

Click to download full resolution via product page

Caption: Workflow for determining tensile properties of polymers.
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Material Selection Logic Based on Mechanical
Properties

Application Requirement

High Impact Resistance?

High Temperature Resistance?

Good UV/Weather Resistance?

Material CRoice

Polycarbonate (PC)

Click to download full resolution via product page

Caption: Decision tree for material selection based on key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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